1-(5-methylisoxazole-3-carbonyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide

• IUPAC Name: 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C14H15N3O3S/c1-9-5-12(16-20-9)14(19)17-7-10(8-17)13(18)15-6-11-3-2-4-21-11/h2-5,10H,6-8H2,1H3,(H,15,18)
• InChI Key: PMNRNNPFIGGZCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CC(C2)C(=O)NCC3=CC=CS3
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

1-(5-methylisoxazole-3-carbonyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in scientific research. This compound is a synthetic molecule that has been developed through a complex synthesis process, and it has been found to possess unique biochemical and physiological properties that make it a valuable tool for researchers.

Scientific Research Applications

Isoxazole Derivatives Synthesis and Applications

• Isoxazole derivatives have been synthesized through various chemical transformations, indicating a broad interest in their potential applications, including their use in generating novel heterocyclic compounds with potential biological activities. For instance, the synthesis of 3-methylisoxazole-5-carboxamides has been reported, showcasing methods for generating isoxazole derivatives that could be applied to similar compounds for pharmacological exploration (Martins et al., 2002).

Thiophene Derivatives Synthesis and Applications

• Thiophene derivatives, similarly, have been utilized in the synthesis of heterocyclic compounds with potential for various applications. Novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes, for instance, have been explored for thienopyrimidine synthesis, suggesting the versatility of thiophene derivatives in medicinal chemistry and drug design (Pokhodylo et al., 2010).

Biological Activities and Potential Applications

• The synthesis and characterization of compounds featuring isoxazole and thiophene moieties have led to the discovery of materials with notable biological activities. For example, the development of isoxazolyl- and isothiazolylcarbamides exhibiting antitumor activity showcases the therapeutic potential of such derivatives. This area of research suggests that compounds like "1-(5-methylisoxazole-3-carbonyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide" could be of interest for developing new anticancer agents (Potkin et al., 2014).